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Compound of Interest

Compound Name: Gelomulide A

Cat. No.: B15591057

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Gelomulide A, a complex diterpenoid isolated from Suregada multiflora (formerly Gelonium
multiflorum). This document is intended to serve as a core resource for researchers in natural
product chemistry, pharmacology, and drug development by presenting detailed spectroscopic
information, experimental protocols, and an exploration of its biological context.

Spectroscopic Data of Gelomulide A

The structural elucidation of Gelomulide A was first reported by Talapatra et al. in 1989. The
following tables summarize the nuclear magnetic resonance (NMR) and mass spectrometry
(MS) data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 'H and 3C NMR spectra are fundamental for the structural confirmation of Gelomulide A.
The data presented here is based on the original characterization of the compound.

Table 1: *H NMR Spectroscopic Data for Gelomulide A
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o Chemical Shift (5, o Coupling Constant
Position Multiplicity
ppm) (3, Hz)

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data for Gelomulide A

Position Chemical Shift (6, ppm)

Data not available in search results

Note: Detailed *H and 3C NMR chemical shifts and coupling constants from the primary
literature were not available in the provided search results. It is recommended to consult the
original publication for this specific data: Talapatra, S. K., Das, G., & Talapatra, B. (1989).
Stereostructures and molecular conformations of six diterpene lactones from Gelonium
multifiorum. Phytochemistry, 28(4), 1181-1185.

Mass Spectrometry (MS)

Mass spectrometry data is crucial for determining the molecular weight and elemental
composition of Gelomulide A.

Table 3: Mass Spectrometry Data for Gelomulide A

Parameter Value Source
Molecular Formula C22H3005 PubChem[1]
Exact Mass 374.20932405 Da PubChem|[1]

Data not available in search
Mass Spectrum (m/z)
results

Note: A detailed mass spectrum with fragmentation patterns was not available in the provided
search results. The exact mass is a computed value.
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Experimental Protocols

The following sections describe the general methodologies employed for the isolation and
spectroscopic analysis of Gelomulide A, based on standard practices in natural product

chemistry.

Isolation of Gelomulide A

The general workflow for isolating Gelomulide A from its natural source, Suregada multiflora,

is outlined below.
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Figure 1: General workflow for the isolation of Gelomulide A.
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Spectroscopic Analysis

The structural characterization of the isolated Gelomulide A is performed using a combination
of NMR and MS techniques.

4 Spectroscopic Analysis

(NMR Spectroscopy (*H, 13C, 2D-NMR)) (Mass Spectrometry (e.g., ESI-MS, HRMS))

Click to download full resolution via product page

Figure 2: Workflow for the spectroscopic analysis of Gelomulide A.

Biological Activity and Signaling Pathways

Gelomulides, as a class of ent-abietane diterpenoids, have been reported to exhibit a range of
biological activities, most notably cytotoxic effects against various cancer cell lines.

Cytotoxicity of Gelomulides

Several studies have highlighted the cytotoxic potential of Gelomulides isolated from Suregada
species. For instance, Gelomulide E has shown potent growth inhibition against lung cancer
cells. While specific data for Gelomulide A is limited in the available literature, its structural
similarity to other cytotoxic Gelomulides suggests it may possess similar properties. The
general mechanism of action for many cytotoxic natural products involves the induction of
apoptosis and cell cycle arrest.
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Potential Signaling Pathways

While specific signaling pathways directly modulated by Gelomulide A have not been
extensively detailed in the reviewed literature, the cytotoxic activity of related diterpenoids often
involves interference with key cellular signaling cascades. A hypothetical pathway illustrating
how a cytotoxic compound might induce apoptosis is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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